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Introduction

(S)-MCOPPB, also commonly referred to as MCOPPB, is a potent and selective non-peptide
agonist for the nociceptin/orphanin FQ (NOP) receptor, a member of the opioid receptor family.
[1][2][3] It displays high affinity for the NOP receptor with a pKi of approximately 10.07.[1][2][3]
[4][5] Its selectivity for the NOP receptor is significantly higher compared to other opioid
receptors like the mu, kappa, and delta subtypes.[2][6][7] Due to its pharmacological profile,
(S)-MCOPPB is a valuable tool in research areas such as anxiety, stress, and cellular
senescence.[7][8][9][10] In animal models, MCOPPB has demonstrated potent anxiolytic-like
effects without the significant memory or motor function impairments associated with other
anxiolytics like diazepam.[2][7] Recent studies have also uncovered its role as a senolytic
agent, capable of selectively eliminating senescent cells.[9][10]

This document provides detailed protocols for the preparation of (S)-MCOPPB solutions for
various experimental applications, ensuring reproducibility and accuracy in research settings.

Chemical and Physical Properties
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(S)-MCOPPB is typically available as a trihydrochloride hydrate salt, which influences its

molecular weight and solubility.[6] It is important to refer to the manufacturer's certificate of

analysis for the specific batch characteristics.

Property Value Source
1-[1-(1-methylcyclooctyl)-4-

Chemical Name piperidinyl]-2-[(3R)-3- [2]
piperidinyl]-1H-benzimidazole

Molecular Formula Cz26H40Na4 (free base) [1][11]

Molecular Weight 408.63 g/mol (free base) [1][11]

~518.01 g/mol 5]

(trihydrochloride, anhydrous)

~536.0 g/mol (trihydrochloride, 6]

hydrate)

Appearance

White to off-white solid powder

[1]3]

Storage (Solid)

-20°C for long-term storage

(months to years)

[3](6]

Stability (Solid)

Stable for at least 4 years

when stored at -20°C

[6]

Solubility Data

The solubility of (S)-MCOPPB, particularly the commonly used trinydrochloride salt, is crucial

for preparing appropriate stock solutions. Sonication is often recommended to aid dissolution.

[12]
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. Concentration
Solvent Solubility Notes Source
(Molar)

Use freshly
opened,
anhydrous
DMSO =100 mg/mL ~193 mM DMSO. [5]
Ultrasonic
assistance may

be needed.

Solubility can
vary. One study

Water 10-20 mg/mL ~18-37 mM [6][12][13]
prepared a 1

mg/mL solution.

10% DMSO,
In Vivo 40% PEG300,
) 2 mg/mL ~3.86 mM [12]
Formulation 5% Tween 80,
45% Saline.

Experimental Protocols

Preparation of High-Concentration Stock Solution in
DMSO

This protocol is suitable for preparing a concentrated stock solution that can be diluted for
various in vitro experiments.

Materials:

(S)-MCOPPB trihydrochloride

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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e Sonicator bath
Procedure:

e Weighing: Accurately weigh the desired amount of (S)-MCOPPB powder in a sterile tube.
Perform this in a chemical fume hood.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target
concentration (e.g., 100 mg/mL or ~193 mM).

» Dissolution: Vortex the tube vigorously for 1-2 minutes. If the solid does not fully dissolve,
place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.[12]

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for
shorter periods (up to 1 month).[5]

Preparation of Aqueous Stock Solution

For experiments where DMSO might interfere, an aqueous stock solution can be prepared.
Note that the solubility in water is lower than in DMSO.

Materials:

(S)-MCOPPB trihydrochloride

Sterile, nuclease-free water

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator bath (optional)
Procedure:

o Weighing: Weigh the required amount of (S)-MCOPPB powder.
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» Solvent Addition: Add the calculated volume of sterile water. For example, to prepare a 1.87
mM solution, dissolve 1 mg of MCOPPB trihydrochloride (hydrate, MW ~536 g/mol ) in 1 mL
of water.[13]

» Dissolution: Vortex thoroughly. If needed, sonicate briefly to ensure complete dissolution.

 Sterilization (Optional): If required for cell culture, filter-sterilize the solution using a 0.22 pym
syringe filter compatible with aqueous solutions.

e Usage: It is recommended to prepare aqueous solutions fresh before each experiment. If
short-term storage is necessary, store at 4°C for no more than a few days.

Preparation of Working Solutions for Cell Culture

Working solutions are typically prepared by diluting the high-concentration DMSO stock into
cell culture media.

Procedure:

Pre-warm Media: Pre-warm the cell culture medium to 37°C.

» Serial Dilution: It is best practice to perform serial dilutions to avoid precipitation of the
compound. First, dilute the concentrated DMSO stock (e.g., 100 mM) into a smaller volume
of DMSO to create an intermediate stock (e.g., 1 mM).

 Final Dilution: Add the intermediate stock solution to the pre-warmed culture medium to
achieve the final desired concentration (e.g., add 1 puL of a 1 mM stock to 1 mL of medium for
a final concentration of 1 uM). The final DMSO concentration should be kept low (typically
<0.1%) to avoid solvent toxicity.

e Mixing: Mix immediately and thoroughly by gentle pipetting or swirling before adding to the
cells.

Preparation of Formulation for In Vivo Studies

This protocol describes the preparation of a vehicle solution suitable for oral or parenteral
administration in animal models.
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Materials:

(S)-MCOPPB trihydrochloride

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Procedure (for a 2 mg/mL final concentration):[12]

Initial Dissolution: Dissolve the required amount of (S)-MCOPPB in DMSO. This will
constitute 10% of the final volume.

e Add PEG300: Add PEG300 to the solution (40% of the final volume). Mix well until the
solution is clear.

o Add Tween 80: Add Tween 80 (5% of the final volume) and mix thoroughly.

e Add Saline: Finally, add sterile saline to make up the remaining volume (45% of the final
volume). Mix until a clear, homogenous solution is formed.

e Sonication: Sonication is recommended at each step to ensure the solution is clear before
adding the next solvent.[12]

Mandatory Visualizations
Experimental Workflow Diagram
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Workflow for (S)-MCOPPB Solution Preparation

Stock Solution Preparation ~ Working Solution Preparation In Vivo Formulation
Weigh (S)-MCOPPB Powder Thaw Stock Aliquot 1. Dissolve in DMSO
\ \ \
Add Solvent Dilute in Assay Buffer
(e.g., DMSO or Water) or Culture Medium 2. Add PEG300
\ \4 \
Dissolve . . .
(Vortex/Sonicate) Use Immediately in Experiment 3. Add Tween 80
\4 \4
Aliquot into Tubes 4. Add Saline
\ \
Store at -80°C or -20°C Administer to Animal Model

Click to download full resolution via product page

Caption: Workflow for preparing (S)-MCOPPB solutions.

Signaling Pathway Diagram

(S)-MCOPPB acts as an agonist at the NOP receptor, which is a G-protein coupled receptor
(GPCR). Its activation initiates downstream signaling cascades that are implicated in its
anxiolytic and senolytic effects. One study suggests the involvement of Toll-like receptor (TLR)
networks in its senolytic mechanism.[9]
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Simplified NOP Receptor Signaling
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Caption: NOP receptor signaling initiated by (S)-MCOPPB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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